2-benzyl-5-isopropyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one

• IUPAC Name: 2-benzyl-3-naphthalen-1-yl-5-propan-2-yl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C26H23N3O/c1-17(2)22-16-24(30)29-26(27-22)25(23(28-29)15-18-9-4-3-5-10-18)21-14-8-12-19-11-6-7-13-20(19)21/h3-14,16-17,28H,15H2,1-2H3
• InChI Key: RDYKEUIXBGWNPM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)N2C(=N1)C(=C(N2)CC3=CC=CC=C3)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C26H23N3O
• Molecular Weight: 393.5 g/mol

Description

2-benzyl-5-isopropyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one, also known as BIPP, is a pyrazolopyrimidine derivative that has been extensively studied for its potential therapeutic applications. BIPP has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties.

Mechanism of Action

The mechanism of action of 2-benzyl-5-isopropyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one is not fully understood, but it is believed to involve the inhibition of various signaling pathways. 2-benzyl-5-isopropyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one has been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and immune responses. 2-benzyl-5-isopropyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one has also been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival. In addition, 2-benzyl-5-isopropyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one has been shown to inhibit the JAK/STAT pathway, which is involved in cytokine signaling.
Biochemical and Physiological Effects:
2-benzyl-5-isopropyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one has been shown to exhibit a range of biochemical and physiological effects. In addition to its anti-inflammatory, anti-tumor, and anti-viral properties, 2-benzyl-5-isopropyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one has been shown to have antioxidant activity, which may contribute to its therapeutic potential. 2-benzyl-5-isopropyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one has also been shown to have neuroprotective effects, which may make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of 2-benzyl-5-isopropyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one is that it has been extensively studied and its properties are well characterized. This makes it a valuable tool for researchers investigating its potential therapeutic applications. However, one limitation of 2-benzyl-5-isopropyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one is that it is not very soluble in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-benzyl-5-isopropyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one. One area of interest is the development of 2-benzyl-5-isopropyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one derivatives with improved solubility and pharmacokinetic properties. Another area of interest is the investigation of 2-benzyl-5-isopropyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one's potential as a treatment for neurodegenerative diseases. Additionally, further research is needed to fully elucidate the mechanism of action of 2-benzyl-5-isopropyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one and to identify additional signaling pathways that it may target.

Synthesis Methods

The synthesis of 2-benzyl-5-isopropyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one involves the reaction of 1-benzyl-4-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-7(6H)-one with 1-naphthylamine in the presence of a palladium catalyst. The reaction proceeds through a Suzuki-Miyaura cross-coupling reaction, which results in the formation of 2-benzyl-5-isopropyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one as a yellow solid with a melting point of 235-237°C.

Scientific Research Applications

2-benzyl-5-isopropyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one has been the subject of extensive research due to its potential therapeutic applications. It has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. 2-benzyl-5-isopropyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one has also been shown to have anti-tumor activity, both in vitro and in vivo, by inducing apoptosis and inhibiting cell proliferation. In addition, 2-benzyl-5-isopropyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one has demonstrated anti-viral activity against a range of viruses, including influenza A virus and herpes simplex virus.